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Compound of Interest
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Cat. No.: B042417

An In-depth Technical Guide to the Structural and Chemical Properties of N,N-
Dimethylglycine

Introduction

N,N-Dimethylglycine (DMG), a derivative of the amino acid glycine, is a naturally occurring
compound found in both plant and animal cells.[1][2] It is an intermediary metabolite in the
metabolic pathway that converts choline to glycine.[3] DMG can be found in foods such as
beans, liver, cereal grains, and seeds.[1][4] Initially referred to as Vitamin B16, it was later
determined not to be a true vitamin as the human body can synthesize it and no deficiency
disease results from its absence in the diet.[1]

This document provides a comprehensive overview of the structural and chemical properties of
N,N-Dimethylglycine, tailored for researchers, scientists, and professionals in drug
development. It covers its physicochemical characteristics, synthesis, and biological activities,
presenting quantitative data in structured tables and detailing relevant experimental protocols.

Structural Properties

N,N-Dimethylglycine is the N-methylated form of the amino acid glycine, featuring two methyl
groups attached to the nitrogen atom.[5] Its structural formula is (CH3z)2NCH2COOH.[1] In its
solid state and in solution, DMG can exist as a zwitterion.[1]

Physicochemical and Structural Data
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The key structural and physicochemical properties of N,N-Dimethylglycine and its common
hydrochloride salt are summarized below.

Table 1: Physicochemical Properties of N,N-Dimethylglycine

Property Value Source
IUPAC Name 2-(dimethylamino)acetic acid [1][6]
DMG, (Dimethylamino)acetic
Synonyms ) .
acid, N-methylsarcosine
CAS Number 1118-68-9 [1107]
Chemical Formula CsH9oNO2 [1]
Molecular Weight 103.12 g/mol [11[7]
White to off-white crystalline
Appearance [11[51[71[8]
powder
Melting Point 178-182 °C [1][7118]
Boiling Point 175.2 °C [1]
Density 1.069 g/mL [1]
pKa 9.89 (at 25°C) [5]
Solubility Soluble in water and alcohol [5]

Table 2: Properties of N,N-Dimethylglycine Hydrochloride
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Property Value Source

CAS Number 2491-06-7 [9][10]

Chemical Formula C4H10CINO2 [9][10]

Molecular Weight 139.58 g/mol [9][10]
White to pale cream crystals or

Appearance [°]
powder

Melting Point 189-190 °C

Synthesis and Manufacturing

N,N-Dimethylglycine is commercially available as both the free amino acid and its
hydrochloride salt.[1][11] Several synthetic routes have been established for its production.

Experimental Protocol: Eschweiler-Clarke Reaction

A common laboratory and industrial method for preparing DMG is through the alkylation of
glycine via the Eschweiler—Clarke reaction.[1][11]

Methodology:

Glycine is treated with an excess of agueous formaldehyde and formic acid. The formic acid
serves as both the solvent and the reducing agent.[1][11]

e The reaction mixture is heated, leading to the reductive methylation of the amino group of
glycine.

e The overall reaction is: H2NCH2COOH + 2 CH20 + 2 HCOOH - (CH3)2NCH2COOH + 2
CO2 + 2 H20.[11]

» Following the reaction, hydrochloric acid is added to precipitate the N,N-Dimethylglycine
hydrochloride salt.[1][11]

e The free amino acid can be obtained by neutralizing the hydrochloride salt, for instance, with
silver oxide.[1][11]
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Workflow for N,N-Dimethylglycine Synthesis via Eschweiler-Clarke Reaction
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Metabolic Pathway of N,N-Dimethylglycine in One-Carbon Metabolism
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Relationship between DMG's Chemical Nature and Biological Functions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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